Cas no 1006473-17-1 ((2,3-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine)

• Product Name: (2,3-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine
• CAS No: 1006473-17-1
• MF: C₁₃H₁₅F₂N₃
• MW: 251.275109529495
• MDL: MFCD08696807
• CID: 3060384
• PubChem ID: 19623088
• Update Time: 2025-04-21

(2,3-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine Chemical and Physical Properties

Names and Identifiers

• N-(2,3-Difluorobenzyl)-1-(1,3-dimethyl-1H-pyrazol-4-yl)methanamine
• (2,3-difluorophenyl)methyl(1,3-dimethyl-1H-pyrazol-4-yl)methylamine
• N-(2,3-DIFLUOROBENZYL)-N-[(1,3-DIMETHYL-1H-PYRAZOL-4-YL)METHYL]AMINE
• [(2,3-difluorophenyl)methyl][(1,3-dimethyl-1h-pyrazol-4-yl)methyl]amine
• AKOS000314166
• 1-(2,3-difluorophenyl)-N-[(1,3-dimethyl-1H-pyrazol-4-yl)methyl]methanamine
• 1-(2,3-difluorophenyl)-N-[(1,3-dimethylpyrazol-4-yl)methyl]methanamine
• GQB47317
• STK351327
• CS-0241013
• EN300-231037
• 1006473-17-1
• [(2,3-difluorophenyl)methyl][(1,3-dimethylpyrazol-4-yl)methyl]amine

• MDL： MFCD08696807
• Inchi： 1S/C13H15F2N3/c1-9-11(8-18(2)17-9)7-16-6-10-4-3-5-12(14)13(10)15/h3-5,8,16H,6-7H2,1-2H3
• InChI Key： HNHCDVSOVXJXCJ-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CNCC1=CN(C)N=C1C)F

Computed Properties

• Exact Mass: 251.12340382Da
• Monoisotopic Mass: 251.12340382Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 29.9Ų